Cas no 1531111-87-1 (6,8-Difluorochromane)

• Product Name: 6,8-Difluorochromane
• CAS No: 1531111-87-1
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 5576244
• PubChem ID: 69010256
• Update Time: 2024-03-01

6,8-Difluorochromane Chemical and Physical Properties

Names and Identifiers

• 6,8-DIFLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN
• 2H-1-Benzopyran, 6,8-difluoro-3,4-dihydro-
• 6,8-DIFLUOROCHROMANE
• 1531111-87-1
• SCHEMBL4344995
• Y13341
• 6,8-Difluorochromane

• Inchi： 1S/C9H8F2O/c10-7-4-6-2-1-3-12-9(6)8(11)5-7/h4-5H,1-3H2
• InChI Key： DGZAIYFFYUKQQT-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1OCCC2)F

Computed Properties

• Exact Mass: 170.05432120g/mol
• Monoisotopic Mass: 170.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 212.5±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans